Cas no 82261-42-5 (4-(pyridin-3-yl)aniline)

4-(Pyridin-3-yl)aniline is a versatile aromatic amine featuring both pyridine and aniline functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its bifunctional structure enables participation in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic systems. The compound exhibits good solubility in common organic solvents, enhancing its utility in solution-phase reactions. Its electron-rich aniline moiety allows for further derivatization, while the pyridine ring contributes to coordination chemistry, making it useful in ligand design. This compound is particularly relevant in medicinal chemistry for the development of bioactive molecules and functional materials.

4-(pyridin-3-yl)aniline structure

Product Name:4-(pyridin-3-yl)aniline

CAS No:82261-42-5

MF:C₁₁H₁₀N₂

MW:170.210502147675

MDL:MFCD00956763

CID:820888

PubChem ID:459522

Update Time:2025-10-28

4-(pyridin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 4-Pyridin-3-ylaniline
- 4-(3-Pyridyl)aniline
- 4-(Pyridin-3-yl)aniline
- 4-Pyridin-3-yl-phenylamine
- 3-(p-Aminophenyl)pyridine
- 3-(4-Aminophenyl)pyridine
- 4-(3-Pyridyl)aminobenzene
- 4-(Pyridin-3-yl)phenylamine
- 4-(3-Pyridinyl)benzenamine (ACI)
- Pyridine, 3-(p-aminophenyl)- (6CI)
- DKFDPLVNPGJNDE-UHFFFAOYSA-N
- DB-056591
- CS-0206624
- 3-(4-aminophenyl)-pyridine
- AKOS007930877
- PS-4111
- 4-(pyridine-3-yl)aniline
- 4-Pyridin-3-yl aniline
- SCHEMBL225149
- Z732776040
- EN300-314386
- BBL104062
- 82261-42-5
- STL557876
- 4-Pyridin-3-ylphenylamine
- MFCD00956763
- DTXSID30332669
- SY037892
- F5608-0071
- J-513840
- CHEBI:195076
- 3-(4'-aminophenyl)pyridine
- SB38880
- MFCD00956768
- DB-263260
- 4-(pyridin-3-yl)aniline
- MDL： MFCD00956763
- Inchi： 1S/C11H10N2/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h1-8H,12H2
- InChI Key： DKFDPLVNPGJNDE-UHFFFAOYSA-N
- SMILES： N1C=C(C2C=CC(N)=CC=2)C=CC=1

Computed Properties

Exact Mass: 170.08400
Monoisotopic Mass: 170.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9A^2
XLogP3: 1.8

Experimental Properties

Density: 1.133
Melting Point: 116-117 ºC
Boiling Point: 333 ºC
Flash Point: 182 ºC
Refractive Index: 1.625
PSA: 38.91000
LogP: 2.91200

4-(pyridin-3-yl)aniline Security Information

Hazard Category Code： 20/21/22;36/37/38
Safety Instruction： S26; S36/37/39; S22
Hazardous Material Identification：
Risk Phrases：R20/21/22; R36/37/38

4-(pyridin-3-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	034277-1g	4-Pyridin-3-ylphenylamine	82261-42-5	95%	1g	￡147.00	2022-03-01
Fluorochem	034277-2g	4-Pyridin-3-ylphenylamine	82261-42-5	95%	2g	￡239.00	2022-03-01
Chemenu	CM173837-250mg	4-(3-Pyridyl)aniline	82261-42-5	95%	250mg	$128	2022-06-10
Chemenu	CM173837-1g	4-(3-Pyridyl)aniline	82261-42-5	95%	1g	$172	2022-06-10
Chemenu	CM173837-5g	4-(3-Pyridyl)aniline	82261-42-5	95%	5g	$513	2022-06-10
Apollo Scientific	OR2020-250mg	4-(Pyridin-3-yl)aniline	82261-42-5		250mg	£95.00	2025-02-19
Apollo Scientific	OR2020-1g	4-(Pyridin-3-yl)aniline	82261-42-5		1g	£270.00	2025-02-19
Chemenu	CM173837-5g	4-(3-Pyridyl)aniline	82261-42-5	95%	5g	$794	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	086325-1g	4-(3-Pyridyl)aniline	82261-42-5	97%	1g	6257.0CNY	2021-08-03
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0847-1g	4-Pyridin-3-yl-phenylamine	82261-42-5	96%	1g	1594.32CNY	2021-05-08

4-(pyridin-3-yl)aniline Production Method

Production Method 1

59020-10-9

82261-42-5

Reaction Conditions

1.1 Reagents: Cesium fluoride Catalysts: Cuprous iodide , (SP-4-4)-Chloro[2-[1-[(4-methylphenyl)imino-κN]ethyl]ferrocenyl-κC](tricyclohexy… Solvents: Dimethylformamide ; 12 h, 80 °C
1.2 Reagents: Water

Reference

Facile synthesis of 3-arylpyridine derivatives by palladacycle-catalyzed Stille cross-coupling reaction

Ma, Gaizhi; et al, Tetrahedron, 2013, 69(2), 902-909

Production Method 2

5957-97-1

82261-42-5

Reaction Conditions

1.1 Catalysts: Di-μ-chlorobis[(1,2,3-η)-1-phenyl-2-propen-1-yl]dipalladium , Mor-DalPhos Solvents: 1,4-Dioxane ; 5 min, rt
1.2 Reagents: Sodium tert-butoxide , Ammonia Solvents: 1,4-Dioxane ; 1 h, 110 °C

Reference

A P,N-Ligand for Palladium-Catalyzed Ammonia Arylation: Coupling of Deactivated Aryl Chlorides, Chemoselective Arylations, and Room Temperature Reactions

Lundgren, Rylan J.; et al, Angewandte Chemie, 2010, 49(24), 4071-4074

Production Method 3

626-60-8

82261-42-5

Reaction Conditions

1.1 Reagents: Potassium acetate , Diboronic acid Catalysts: Dicyclohexyl[2′,4′,6′-tris(1-methylethyl)[1,1′:3′,1′′-terphenyl]-2-yl]phosphine , Dichlorobis[dicyclohexyl[2′,4,′6′-tris(1-methylethyl)[1,1′:3′,1′′-terphenyl]-2-y… Solvents: 1-Butanol ; 20 - 30 min, rt → 80 °C
1.2 Reagents: Potassium carbonate Solvents: Water ; 90 min, 80 °C

Reference

One-Pot Palladium-Catalyzed Cross-Coupling Treble of Borylation, the Suzuki Reaction and Amination

Jong, Howard; et al, Advanced Synthesis & Catalysis, 2017, 359(4), 616-622

Production Method 4

1692-25-7

82261-42-5

Reaction Conditions

1.1 Catalysts: Palladium chloride , 4,4′-Bis(diphenylphosphinyl)-2,2′,6,6′-tetramethoxy-3,3′-bipyridine Solvents: 1-Butanol ; 5 min, rt
1.2 Reagents: Tripotassium phosphate Solvents: 1-Butanol ; 20 h, 100 °C

Reference

Efficient diphosphane-based catalyst for the palladium-catalyzed Suzuki cross-coupling reaction of 3-pyridylboronic acids

Fu, Xing-Li; et al, European Journal of Organic Chemistry, 2009, (13), 2051-2054

Production Method 5

1692-25-7

82261-42-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane , Water ; 18 h, rt → 100 °C

Reference

Structure-based optimization of ML300-derived, noncovalent inhibitors targeting the severe acute respiratory syndrome coronavirus 3CL protease (SARS-CoV-2 3CLpro)

Han, Sang Hoon; et al, Journal of Medicinal Chemistry, 2022, 65(4), 2880-2904

Production Method 6

5957-97-1

82261-42-5

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide , Ammonia Catalysts: Bis(1,5-cyclooctadiene)nickel , SL-J003-1 Solvents: Toluene , 1,4-Dioxane ; 16 h, 110 °C

Reference

Nickel-Catalyzed Monoarylation of Ammonia

Borzenko, Andrey; et al, Angewandte Chemie, 2015, 54(12), 3773-3777

Production Method 7

4282-46-6

82261-42-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Design, synthesis, and evaluation of potent Wnt signaling inhibitors featuring a fused 3-ring system

Xu, Zhixiang; et al, European Journal of Medicinal Chemistry, 2016, 108, 154-165

Production Method 8

1692-25-7

82261-42-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Dichlorobis[dicyclohexyl[2′,4,′6′-tris(1-methylethyl)[1,1′:3′,1′′-terphenyl]-2-y… Solvents: 1-Butanol ; rt → 100 °C; 3 h, 100 °C

Reference

One-Pot Palladium-Catalyzed Cross-Coupling Treble of Borylation, the Suzuki Reaction and Amination

Jong, Howard; et al, Advanced Synthesis & Catalysis, 2017, 359(4), 616-622

Production Method 9

1692-25-7

82261-42-5

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane , Water ; 10 - 16 h, 100 °C

Reference

Design, synthesis, anticancer activity and docking studies of theophylline containing 1,2,3-triazoles with variant amide derivatives

Ruddarraju, Radhakrishnam Raju; et al, MedChemComm, 2017, 8(1), 176-183

Production Method 10

540-37-4

220565-63-9

82261-42-5

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

2-Pyridyl and 3-pyridylzinc bromides: direct preparation and coupling reaction

Kim, Seung-Hoi; et al, Tetrahedron, 2010, 66(17), 3135-3146

Production Method 11

220565-63-9

82261-42-5

Reaction Conditions

1.1 Catalysts: Palladium diacetate , 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: Tetrahydrofuran ; 3 d, rt
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

2-Pyridyl and 3-pyridylzinc bromides: direct preparation and coupling reaction

Kim, Seung-Hoi; et al, Tetrahedron, 2010, 66(17), 3135-3146

Production Method 12

33976-43-1

626-55-1

82261-42-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Palladate(2-), tetrakis[bis(1,1-dimethylethyl)phosphinito-κP]di-μ-chlorodi-, hyd… Solvents: Water ; 24 h, 135 - 140 °C; 135 °C → rt
1.2 Reagents: Water Solvents: Water ; rt

Reference

Palladium-phosphinous acid-catalyzed NaOH-promoted cross-coupling reactions of arylsiloxanes with aryl chlorides and bromides in water

Wolf, Christian; et al, Organic Letters, 2004, 6(7), 1147-1150

Production Method 13

89878-14-8

82261-42-5

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium

Reference

Pyridyl-Substituted Thioaminyl Stable Free Radicals: Isolation, ESR Spectra, and Magnetic Characterization

Miura, Yozo; et al, Journal of Organic Chemistry, 1998, 63(23), 8295-8303

Production Method 14

73183-34-3

82261-42-5

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 5 h, 100 °C
2.1 Reagents: Potassium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane , Water ; overnight, 100 °C

Reference

Discovery of biphenyl-aryl ureas as novel VEGFR-2 inhibitors. Part 4: Exploration of diverse hinge-binding fragments

Su, Ping; et al, Bioorganic & Medicinal Chemistry, 2015, 23(13), 3228-3236

Production Method 15

1461-22-9

626-55-1

82261-42-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether ; -78 °C; 2 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; 3 h, -78 °C; overnight, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Cesium fluoride Catalysts: Cuprous iodide , (SP-4-4)-Chloro[2-[1-[(4-methylphenyl)imino-κN]ethyl]ferrocenyl-κC](tricyclohexy… Solvents: Dimethylformamide ; 12 h, 80 °C
2.2 Reagents: Water

Reference

Facile synthesis of 3-arylpyridine derivatives by palladacycle-catalyzed Stille cross-coupling reaction

Ma, Gaizhi; et al, Tetrahedron, 2013, 69(2), 902-909

Production Method 16

1692-25-7

82261-42-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane , Water ; 12 h, 100 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

Design, synthesis, and evaluation of potent Wnt signaling inhibitors featuring a fused 3-ring system

Xu, Zhixiang; et al, European Journal of Medicinal Chemistry, 2016, 108, 154-165

Production Method 17

626-55-1

82261-42-5

Reaction Conditions

1.1 Reagents: Zinc Catalysts: Lithium chloride Solvents: Tetrahydrofuran ; rt; 2 h, reflux
2.1 Catalysts: Palladium diacetate , 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: Tetrahydrofuran ; 30 min, rt
2.2 Reagents: Ammonium chloride Solvents: Water

Reference

2-Pyridyl and 3-pyridylzinc bromides: direct preparation and coupling reaction

Kim, Seung-Hoi; et al, Tetrahedron, 2010, 66(17), 3135-3146

4-(pyridin-3-yl)aniline Raw materials

4-(pyridin-3-yl)aniline Preparation Products

4-(pyridin-3-yl)aniline (82261-42-5)

4-(pyridin-3-yl)aniline Related Literature

1. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(pyridin-3-yl)aniline

Research Briefing on 4-(pyridin-3-yl)aniline (CAS: 82261-42-5) in Chemical Biology and Pharmaceutical Applications

4-(pyridin-3-yl)aniline (CAS: 82261-42-5) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This briefing provides an overview of the latest research advancements involving this compound, focusing on its chemical properties, synthetic routes, and biological applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-(pyridin-3-yl)aniline as a building block for novel tyrosine kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR and HER2 kinases, which are critical targets in cancer therapy. The researchers employed a combination of molecular docking and in vitro assays to validate the efficacy of these derivatives, paving the way for further preclinical development.

Another significant advancement was reported in ACS Chemical Biology, where 4-(pyridin-3-yl)aniline was utilized in the design of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The study showcased the compound's versatility as a scaffold for developing sensitive and selective biosensors, which could have applications in studying oxidative stress-related diseases such as neurodegenerative disorders and cancer.

From a synthetic chemistry perspective, a recent publication in Organic Letters detailed an efficient and scalable route for the preparation of 4-(pyridin-3-yl)aniline. The authors employed a palladium-catalyzed cross-coupling reaction, achieving high yields and excellent purity. This method addresses previous challenges associated with the compound's synthesis, making it more accessible for industrial-scale production.

In the realm of drug delivery, a 2024 study in Advanced Materials investigated the incorporation of 4-(pyridin-3-yl)aniline into polymeric nanoparticles for targeted drug delivery. The researchers functionalized the compound to enhance its binding affinity to specific cell surface receptors, resulting in improved drug uptake and reduced off-target effects. This approach holds promise for the development of next-generation nanomedicines.

Overall, the latest research underscores the multifaceted utility of 4-(pyridin-3-yl)aniline in chemical biology and pharmaceutical sciences. Its role as a versatile scaffold for drug discovery, biosensing, and nanotechnology highlights its continued relevance in advancing biomedical research. Future studies are expected to further explore its potential in emerging therapeutic areas and innovative applications.